Cas no 26028-99-9 (4-Cyclohexyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-Cyclohexyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol
• CAS No: 26028-99-9
• MF: C₁₃H₁₆N₄S
• MW: 260.357940673828
• CID: 3081294
• Update Time: 2026-04-28

4-Cyclohexyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol

• Inchi： InChI=1S/C13H16N4S/c18-13-16-15-12(10-5-4-8-14-9-10)17(13)11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7H2,(H,16,18)
• InChI Key： DLXNXOFBPGMUJI-UHFFFAOYSA-N
• SMILES： SC1=NN=C(C2=CC=CN=C2)N1C3CCCCC3

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 4-Cyclohexyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol

4-Cyclohexyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol (CAS No 26028-99-9): A Comprehensive Overview

The compound 4-Cyclohexyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol, identified by the CAS registry number CAS No 26028-99-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are widely recognized for their versatile properties and applications in drug design, material science, and catalysis.

The molecular structure of 4-Cyclohexyl-5-pyridin-3-yl derivative is characterized by a triazole ring system fused with a thiol group and substituted with a cyclohexyl and pyridinyl group. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The 4H-[1,2,4]triazole core in this compound is particularly interesting as it can participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding affinity in biological systems.

In terms of synthesis, the preparation of CAS No 26028-99-based compounds often involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including click chemistry approaches and traditional nucleophilic substitution reactions, to construct the triazole framework efficiently.

The application of this compound extends beyond traditional chemistry into advanced materials science. For instance, the thiol group present in the molecule can serve as a reactive site for surface modification or cross-linking reactions, making it suitable for applications in nanotechnology and biomaterials.

Moreover, recent advancements in computational chemistry have enabled detailed studies on the electronic properties and reactivity of 4-Cyclohexyl-substituted triazoles. These studies provide valuable insights into their potential roles as catalysts or intermediates in organic synthesis.

In conclusion, the compound CAS No 26028-based derivative represents a valuable addition to the arsenal of chemical tools available for research and development across multiple disciplines.